Cas no 1021262-30-5 ((2E)-2-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile)

• Product Name: (2E)-2-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile
• CAS No: 1021262-30-5
• MF: C₂₄H₂₂N₂O₄S
• MW: 434.507484912872
• CID: 5433091
• Update Time: 2025-07-16

(2E)-2-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile
• (2E)-2-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile

• Inchi： 1S/C24H22N2O4S/c1-3-9-28-20-7-5-16(11-22(20)27-4-2)10-18(13-25)24-26-19(14-31-24)17-6-8-21-23(12-17)30-15-29-21/h5-8,10-12,14H,3-4,9,15H2,1-2H3/b18-10+
• InChI Key： NPAMHLCANMSDDR-VCHYOVAHSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C3OCOC3=C2)=CS1)=C\C1=CC=C(OCCC)C(OCC)=C1

Additional information on (2E)-2-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile

Exploring the Potential of (2E)-2-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile (CAS No. 1021262-30-5) in Modern Research

The compound (2E)-2-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile, identified by its CAS No. 1021262-30-5, has garnered significant attention in the scientific community due to its unique structural features and potential applications. This molecule combines a benzodioxole moiety with a thiazole ring and a propenenitrile group, making it a subject of interest for researchers exploring novel bioactive compounds. Its complex structure suggests possible interactions with biological targets, which could be leveraged in various fields, including medicinal chemistry and materials science.

In recent years, the demand for innovative compounds like 1021262-30-5 has surged, driven by advancements in drug discovery and biotechnology. Researchers are particularly intrigued by its potential as a small-molecule modulator, which could play a role in addressing challenges such as inflammation or neurodegenerative diseases. The compound's ethoxy and propoxy substituents further enhance its solubility and bioavailability, critical factors in pharmaceutical development. As the scientific community continues to explore its properties, 1021262-30-5 may emerge as a key player in next-generation therapeutics.

The synthesis and characterization of (2E)-2-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile involve sophisticated techniques such as NMR spectroscopy and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are essential for reproducible research outcomes. Additionally, computational modeling has been employed to predict its molecular interactions, offering insights into its potential mechanisms of action. This interdisciplinary approach highlights the compound's versatility and aligns with current trends in precision medicine and targeted therapy.

Beyond its biomedical applications, CAS No. 1021262-30-5 has also piqued interest in material science. Its conjugated system and electron-rich groups make it a candidate for organic electronics, such as OLEDs or sensors. The compound's ability to absorb and emit light at specific wavelengths could be harnessed for developing advanced optoelectronic devices. This dual applicability underscores its relevance in both life sciences and engineering, making it a compelling subject for further investigation.

As the scientific landscape evolves, so does the curiosity surrounding 1021262-30-5. Frequently searched questions include: "What are the biological targets of (2E)-2-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile?" and "How is CAS No. 1021262-30-5 synthesized?" These queries reflect the growing interest in its practical applications and mechanistic studies. By addressing these topics, researchers can contribute to a deeper understanding of this compound's potential, paving the way for groundbreaking discoveries.

In conclusion, (2E)-2-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted properties and broad applicability make it a valuable asset in contemporary research. As studies progress, this compound may unlock new possibilities in healthcare and advanced materials, solidifying its place in the annals of scientific innovation.